Cas no 117821-10-0 (3,4,5-Piperidinetriol,1,2-dimethyl-, (2S,3R,4S,5R)-)

3,4,5-Piperidinetriol,1,2-dimethyl-, (2S,3R,4S,5R)- structure
117821-10-0 structure
Product Name:3,4,5-Piperidinetriol,1,2-dimethyl-, (2S,3R,4S,5R)-
CAS No:117821-10-0
MF:C7H15NO3
MW:161.198902368546
CID:177778
PubChem ID:452005
Update Time:2025-04-19

3,4,5-Piperidinetriol,1,2-dimethyl-, (2S,3R,4S,5R)- Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-Piperidinetriol,1,2-dimethyl-, (2S,3R,4S,5R)-
    • (2S,3R,4S,5R)-1,2-dimethylpiperidine-3,4,5-triol
    • N-Methyl-1,5-dideoxy-1,5-imino-L-fucitol
    • MeFT
    • 3,4,5-Piperidinetriol, 1,2-dimethyl-, [2S-(2a,3a,4a,5b)]-
    • 3,4,5-Piperidinetriol, 1,2-dimethyl-, (2S-(2alpha,3alpha,4alpha,5beta))-
    • DTXSID90151919
    • SCHEMBL9495730
    • 117821-10-0
    • Inchi: 1S/C7H15NO3/c1-4-6(10)7(11)5(9)3-8(4)2/h4-7,9-11H,3H2,1-2H3/t4-,5+,6+,7-/m0/s1
    • InChI Key: ARIAWFPKUVJPLU-WNJXEPBRSA-N
    • SMILES: O[C@H]1[C@H]([C@@H](CN(C)[C@H]1C)O)O

Computed Properties

  • Exact Mass: 161.10525
  • Monoisotopic Mass: 161.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 63.9Ų

Experimental Properties

  • PSA: 63.93
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